Cas no 279-50-5 (2,7-Dioxabicyclo[2.2.1]heptane)

2,7-Dioxabicyclo[2.2.1]heptane structure
279-50-5 structure
Product Name:2,7-Dioxabicyclo[2.2.1]heptane
CAS No:279-50-5
MF:C5H8O2
MW:100.115821838379
CID:290410
PubChem ID:431630
Update Time:2025-04-19

2,7-Dioxabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

    • 2,7-Dioxabicyclo[2.2.1]heptane
    • 3,7-dioxabicyclo[2.2.1]heptane
    • AC1L8RTX
    • CTK1A7726
    • NSC295373
    • NSC-295373
    • SureCN482348
    • SCHEMBL482348
    • DTXSID90330681
    • 279-50-5
    • Inchi: 1S/C5H8O2/c1-2-5-6-3-4(1)7-5/h4-5H,1-3H2
    • InChI Key: NKFZUGIEJYGXMY-UHFFFAOYSA-N
    • SMILES: O1C2CCC1CO2

Computed Properties

  • Exact Mass: 100.05244
  • Monoisotopic Mass: 100.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 82.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

2,7-Dioxabicyclo[2.2.1]heptane Related Literature

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